Cas no 1304344-61-3 (4-chloro-2-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline)

• Product Name: 4-chloro-2-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline
• CAS No: 1304344-61-3
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 5558986
• PubChem ID: 61412286
• Update Time: 2025-10-29

4-chloro-2-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]aniline
• Benzenamine, 4-chloro-2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-
• 4-chloro-2-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline

• Inchi： 1S/C11H12ClN3O2/c1-16-5-4-10-14-11(17-15-10)8-6-7(12)2-3-9(8)13/h2-3,6H,4-5,13H2,1H3
• InChI Key： HPCLCNRYVMODLC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1C1ON=C(CCOC)N=1

Computed Properties

• Exact Mass: 253.062
• Monoisotopic Mass: 253.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 427.7±55.0 °C(Predicted)
• pka: 0.21±0.10(Predicted)

Additional information on 4-chloro-2-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline

Introduction to 4-Chloro-2,3-(2-Methoxyethyl)-1,2,4-Oxadiazol-5-Ylaniline (CAS No. 1304344-61-3)

4-Chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline (CAS No. 1304344-61-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline is characterized by a substituted aniline moiety and an oxadiazole ring. The presence of the chloro and methoxyethyl substituents imparts specific physicochemical properties that influence its biological activity. The aniline moiety is a common functional group in many pharmaceuticals and is known for its ability to interact with various biological targets. The oxadiazole ring, on the other hand, is a five-membered heterocyclic compound with two oxygen atoms and one nitrogen atom. This ring system is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

The synthesis of 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline has been reported in several studies. One common approach involves the reaction of 4-chloroaniline with a suitable nitrile derivative in the presence of a coupling reagent. The resulting intermediate is then cyclized to form the oxadiazole ring. This synthetic route is efficient and can be easily scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or solvent-free conditions.

In terms of biological activities, 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline has shown promising results in various preclinical studies. One notable application is its potential as an antitumor agent. Studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation. Additionally, this compound has been shown to exhibit selective toxicity towards cancer cells while sparing normal cells, which is a desirable property for anticancer drugs.

Beyond its antitumor activity, 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline has also been investigated for its antimicrobial properties. Research has shown that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and interfering with essential metabolic processes. These findings suggest that this compound could be a valuable lead for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antitumor and antimicrobial activities, 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline has also been studied for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via urine and feces. These properties make it suitable for further development as an orally administered drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are planned to further assess its efficacy in specific patient populations.

In conclusion, 4-chloro-2,3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylaniline (CAS No. 1304344-61-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.